4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate

• IUPAC Name: (4-bromophenyl) 5-chloro-2-propylsulfanylpyrimidine-4-carboxylate
• InChI: InChI=1S/C14H12BrClN2O2S/c1-2-7-21-14-17-8-11(16)12(18-14)13(19)20-10-5-3-9(15)4-6-10/h3-6,8H,2,7H2,1H3
• InChI Key: BAILNYDNCVZVOY-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC=C(C(=N1)C(=O)OC2=CC=C(C=C2)Br)Cl
• Molecular Formula: C14H12BrClN2O2S
• Molecular Weight: 387.7 g/mol

Description

4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various fields, including medicinal chemistry and biochemistry.

Mechanism of Action

The mechanism of action of 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate has biochemical and physiological effects on cells. It has been found to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate. One area of interest is further studies to fully understand its mechanism of action and potential as a therapeutic agent. Additionally, studies could be conducted to investigate its potential use in combination with other drugs to enhance its efficacy. Finally, research could be conducted to investigate its potential use in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate involves the reaction of 4-bromobenzoic acid with propylthiol to form 4-bromophenyl propyl sulfide. This compound is then reacted with chloroacetyl chloride to form 4-bromophenyl 2-chloroacetylpropyl sulfide. The final step involves the reaction of this compound with cyanoacetamide to form 4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate.

Scientific Research Applications

4-bromophenyl 5-chloro-2-(propylthio)-4-pyrimidinecarboxylate has been studied for its potential applications in scientific research. One area of interest is its potential as a therapeutic agent for the treatment of various diseases. Studies have shown that this compound has potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro.